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Compound of Interest

Compound Name: ALG-097558

Cat. No.: B15568079 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ALG-
097558. The information is designed to assist with the interpretation of dose-response curves

and address common issues encountered during in vitro experiments.

Understanding the Mechanism of Action
ALG-097558 is a potent, orally available, pan-coronavirus inhibitor that targets the 3-

chymotrypsin-like cysteine protease (3CLpro), also known as the main protease (Mpro).[1][2][3]

This viral enzyme is essential for the replication of coronaviruses, including SARS-CoV-2, as it

is responsible for processing viral polyproteins into functional proteins.[1][2] By inhibiting

3CLpro, ALG-097558 effectively blocks viral replication.[4][5]

Below is a diagram illustrating the mechanism of action of ALG-097558.
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Caption: Mechanism of action of ALG-097558.

Quantitative Data Summary
The following tables summarize the in vitro potency of ALG-097558 against various

coronaviruses and in different assay formats.

Table 1: Antiviral Activity (EC50) of ALG-097558 in Cell-Based Assays
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Virus Variant Cell Line(s) EC50 (µM) Reference

SARS-CoV-2
B.1.1.529

(Omicron)

VeroE6-eGFP or

Vero76
0.008 [6]

SARS-CoV-2 BA.2
VeroE6-eGFP or

Vero76
0.007 [6]

SARS-CoV-2 BA.5
VeroE6-eGFP or

Vero76
0.013 [6]

SARS-CoV-1 Isolate Vietnam
VeroE6-eGFP or

Vero76
0.022 [6]

MERS-CoV EMC
VeroE6-eGFP or

Vero76
0.005 [6]

Human α-CoV 229E Huh-7 0.017 [6]

Human β-CoV OC43 HeLa 0.008 [6]

Note: No cytotoxicity was detected for ALG-097558 at concentrations up to 100 µM.[6][7]

Table 2: Enzymatic Inhibition (IC50) of ALG-097558

Enzyme IC50 (nM) Reference

SARS-CoV-2 3CLpro (Wuhan

strain)
0.22 [3]

SARS-CoV-2 3CLpro 0.27 [8]

Experimental Protocols
A generalized experimental workflow for determining the dose-response curve of ALG-097558
in a cell-based antiviral assay is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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